Cas no 1352139-51-5 (3,4-Dihydroagomelatine)

• Product Name: 3,4-Dihydroagomelatine
• CAS No: 1352139-51-5
• MF: C₁₅H₁₉NO₂
• MW: 245.31686425209
• CID: 3162202
• Update Time: 2025-10-30

3,4-Dihydroagomelatine Chemical and Physical Properties

Names and Identifiers

• N-[2-(7-methoxy-3,4-dihydro-naphthalen-1-yl)ethyl]acetamide
• Agomelatine impurity 5
• 3,4-Dihydroagomelatine

• Inchi： 1S/C15H19NO2/c1-11(17)16-9-8-13-5-3-4-12-6-7-14(18-2)10-15(12)13/h5-7,10H,3-4,8-9H2,1-2H3,(H,16,17)
• InChI Key： VYQNQWIPOKLVHL-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C=1)C(=CCC2)CCNC(C)=O

Additional information on 3,4-Dihydroagomelatine

Professional Introduction to 3,4-Dihydroagomelatine (CAS No: 1352139-51-5)

3,4-Dihydroagomelatine, identified by the chemical compound code CAS No: 1352139-51-5, is a derivative of the well-known agomelatine, a compound that has garnered significant attention in the field of pharmaceutical chemistry and psychopharmacology. Agomelatine, itself, is recognized for its unique mechanism of action as a melatonergic agent and antidepressant, functioning through the activation of MT1 and MT2 melatonin receptors while also inhibiting the reuptake of serotonin and norepinephrine. The synthesis and exploration of 3,4-Dihydroagomelatine represent a forward-looking approach in medicinal chemistry, aiming to enhance therapeutic efficacy while minimizing potential side effects.

The structural modification of agomelatine to produce 3,4-Dihydroagomelatine involves strategic alterations that are designed to optimize pharmacokinetic properties. This derivative retains key pharmacophoric elements responsible for its interaction with central nervous system receptors but introduces modifications that may improve solubility, bioavailability, or metabolic stability. Such refinements are critical in modern drug development, where the balance between efficacy and safety is paramount. The chemical structure of 3,4-Dihydroagomelatine (CAS No: 1352139-51-5) has been meticulously characterized through spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography, ensuring its identity and purity for subsequent pharmacological evaluation.

Recent advancements in the field of psychopharmacology have highlighted the potential of 3,4-Dihydroagomelatine as a novel therapeutic agent. Preclinical studies have demonstrated its efficacy in animal models of depression and anxiety disorders, suggesting that it may offer advantages over existing treatments. Unlike traditional antidepressants that often require weeks to exhibit therapeutic effects, 3,4-Dihydroagomelatine has shown promise in producing faster onset of action due to its dual mechanism of action involving melatonin receptors and serotonin/norepinephrine reuptake inhibition. This rapid response could significantly improve patient compliance and overall treatment outcomes.

The pharmacological profile of 3,4-Dihydroagomelatine extends beyond its antidepressant properties. Research indicates that this compound may also possess neuroprotective effects, making it a candidate for the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The activation of melatonin receptors has been linked to antioxidant and anti-inflammatory mechanisms, which are believed to contribute to neuroprotection. Additionally, 3,4-Dihydroagomelatine has demonstrated potential in regulating circadian rhythms, which could have implications for treating sleep disorders associated with these conditions.

In clinical trials conducted thus far, 3,4-Dihydroagomelatine has been generally well-tolerated with a side effect profile similar to that of agomelatine but potentially with improved tolerability in certain patient populations. Common adverse effects include mild gastrointestinal discomfort and headache, which are typically transient and manageable. The lack of significant weight gain or sexual dysfunction associated with other antidepressants is an additional benefit that may enhance patient preference. Long-term studies are ongoing to further evaluate the safety and efficacy of 3,4-Dihydroagomelatine across diverse patient groups.

The synthesis routes for producing 3,4-Dihydroagomelatine (CAS No: 1352139-51-5) have been optimized for scalability and cost-effectiveness without compromising quality. Advanced synthetic methodologies ensure high yields and purity levels necessary for pharmaceutical applications. These methods often involve multi-step organic reactions with careful control over reaction conditions to minimize byproduct formation. The development of green chemistry principles in these processes underscores the commitment to sustainable manufacturing practices.

From a regulatory perspective, the introduction of 3,4-Dihydroagomelatine into clinical use requires rigorous evaluation by health authorities such as the U.S. Food and Drug Administration (FDA) or the European Medicines Agency (EMA). Data from preclinical studies must be supplemented with comprehensive clinical trials demonstrating safety and efficacy before regulatory approval can be granted. The regulatory pathway ensures that patients receive treatments that have been thoroughly tested for both benefits and risks.

The future direction for research on 3,4-Dihydroagomelatine includes exploring its potential in combination therapies with other psychiatric medications to enhance treatment outcomes for patients with comorbid conditions such as depression-anxiety disorders or depression-sleep disturbances. Additionally, investigating its role in non-psychiatric conditions like chronic pain management or metabolic disorders is an area ripe for exploration given its multifaceted pharmacological actions.

In conclusion,3,4-Dihydroagomelatine (CAS No: 1352139-51-5) represents a significant advancement in psychopharmacological research with promising applications in treating mood disorders while offering unique benefits such as circadian rhythm regulation and potential neuroprotective effects. As further clinical data becomes available,this compound holds great promise not only for improving mental health care but also expanding our understanding of molecular mechanisms underlying neurological functions.